Cas no 57967-00-7 (Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]-)

• Product Name: Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]-
• CAS No: 57967-00-7
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 343625
• PubChem ID: 53976182
• Update Time: 2025-04-19

Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]-
• N-methoxy-2-oxo-2-(prop-2-enylcarbamoylamino)ethanimidoyl cyanide
• DTXSID00708099
• 57967-00-7
• 2-Cyano-2-(methoxyimino)-N-[(prop-2-en-1-yl)carbamoyl]acetamide

• Inchi： 1S/C8H10N4O3/c1-3-4-10-8(14)11-7(13)6(5-9)12-15-2/h3H,1,4H2,2H3,(H2,10,11,13,14)
• InChI Key： JVBRNZGHXODTQR-UHFFFAOYSA-N
• SMILES： O=C(NC(C(C#N)=NOC)=O)NCC=C

Computed Properties

• Exact Mass: 210.0754
• Monoisotopic Mass: 210.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.58